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Compound of Interest

Compound Name: SB 525334

Cat. No.: B1681501 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SB 525334 is a potent and selective inhibitor of the Transforming Growth Factor-beta (TGF-β)

type I receptor, specifically the Activin Receptor-Like Kinase 5 (ALK5).[1][2][3] With an IC50

value of approximately 14.3 nM for ALK5, it serves as a critical tool in studying TGF-β signaling

pathways, which are implicated in numerous cellular processes including fibrosis, immune

response, and cancer progression.[1][2][3][4][5] SB 525334 exerts its inhibitory effect by

blocking the phosphorylation and subsequent nuclear translocation of Smad2 and Smad3

proteins, key downstream mediators of the TGF-β pathway.[1][3][5]

These application notes provide a detailed protocol for the preparation, storage, and handling

of SB 525334 stock solutions for experimental use.

Mechanism of Action: TGF-β Signaling Pathway
The diagram below illustrates the canonical TGF-β signaling pathway and the point of inhibition

by SB 525334. TGF-β ligand binding induces the formation of a receptor complex, leading to

the ALK5-mediated phosphorylation of R-SMADs (Smad2/3). Phosphorylated R-SMADs then

complex with Co-SMAD (Smad4) and translocate to the nucleus to regulate target gene

expression. SB 525334 selectively binds to the ATP-binding site of the ALK5 kinase domain,

preventing the phosphorylation of Smad2/3 and thereby inhibiting downstream signaling.
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Caption: TGF-β signaling pathway and inhibition by SB 525334.
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Quantitative Data and Properties
Proper preparation of SB 525334 solutions requires accurate knowledge of its chemical and

physical properties. The following table summarizes key quantitative data for this compound.

Property Value Reference(s)

Molecular Weight 343.42 g/mol [1][2]

Molecular Formula C₂₁H₂₁N₅ [1]

CAS Number 356559-20-1 [1][2]

Appearance
Solid Powder / Crystalline

Solid
[2][3]

Purity >97% [1]

Solubility (Max)
DMSO: up to 100 mM (approx.

34.3 mg/mL)
[1]

Ethanol: up to 69 mg/mL [3][4]

Water: Insoluble [4][6]

Storage (Powder)
-20°C, desiccated, for ≥ 4

years
[3][5]

Storage (Solution)
-20°C for up to 3 months;

-80°C for up to 2 years
[5][7][8]

Experimental Protocol: Stock Solution Preparation
This protocol provides a step-by-step method for preparing a 10 mM stock solution of SB
525334 in DMSO.

4.1. Materials

SB 525334 powder (CAS 356559-20-1)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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Sterile, amber glass or polypropylene vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Water bath or sonicator

4.2. Safety Precautions

Handle SB 525334 powder in a chemical fume hood or a ventilated enclosure.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

4.3. Calculation for 10 mM Stock Solution

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 10 mmol/L x 0.001 L x 343.42 g/mol x 1000 mg/g

Mass (mg) = 3.434 mg

Therefore, to make 1 mL of a 10 mM stock solution, you will need to dissolve 3.434 mg of SB
525334 in 1 mL of DMSO.

The table below provides the required mass of SB 525334 for different volumes of a 10 mM

stock solution.
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Desired Volume (mL) Required Mass of SB 525334 (mg)

1 3.43

2 6.87

5 17.17

10 34.34

4.4. Step-by-Step Protocol
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Start

1. Weigh SB 525334
Accurately weigh the required mass

(e.g., 3.43 mg).

2. Add Solvent
Add the calculated volume of DMSO

(e.g., 1 mL) to the powder.

3. Dissolve Compound
Vortex thoroughly. If needed, warm

briefly to 37°C or sonicate.

4. Aliquot Solution
Dispense into smaller, single-use
vials to avoid freeze-thaw cycles.

5. Store Properly
Store aliquots at -20°C or -80°C,

protected from light.

Finish

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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